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Compound of Interest

Compound Name: 2-Methyltetrahydropyran

Cat. No.: B156201

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 2-
Methyltetrahydropyran (CAS No: 10141-72-7), a flammable liquid used as a solvent in
organic synthesis.[1] Adherence to these protocols is critical to ensure personnel safety and
maintain experimental integrity.

Hazard Identification and Classification

2-Methyltetrahydropyran is classified as a flammable liquid.[1] Contact with the skin or eyes
may lead to irritation and inflammation.[1] Inhalation of vapors or aerosols should be avoided.
[1] It is essential to handle this chemical with care to prevent exposure and mitigate fire risks.

Physical and Chemical Properties

The fundamental physical and chemical characteristics of 2-Methyltetrahydropyran are
summarized below.
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Property Value Reference
Molecular Formula CeH120 [1112][3]
Molecular Weight 100.16 g/mol [3]
Appearance Colorless Liquid [1]

Odor Weak ether-like, sweet odor [1]

Boiling Point 107.3 °C at 760 mmHg [2]

Flash Point 11°C [2]

Density 0.852 g/cm? [2]

Toxicological and Hazard Information

Detailed toxicological data for 2-Methyltetrahydropyran is not extensively documented in the
provided search results. The primary known hazards are summarized here.

Hazard Type Description Reference

May cause irritation and
Eye Contact ) ) [1]
inflammation.

. May cause irritation and
Skin Contact ) ] [1]
inflammation.

) Vapors and aerosols should be
Inhalation _ [1]
avoided.

Ingestion No specific data available.

Fire and Explosion Hazards

As a flammable liquid with a low flash point, 2-Methyltetrahydropyran poses a significant fire
hazard.
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Hazard Parameter Value / Precaution Reference
Flammability Flammable Liquid. [1]
Flash Point 11°C [2]
Use dry chemical, COz, or
Fire Extinguishing Media alcohol-resistant foam. Water [4]
may be ineffective.
Hazardous Combustion Produces poisonous gases in 4]

Products

a fire.

Explosion Hazard

Vapors are heavier than air
and may travel to an ignition
source and flash back.
Containers may explode in a

fire.

[4]

Static Discharge

Vapors may be ignited by static

electricity. All equipment must

be grounded and bonded.

[5]16]

Experimental Workflow and Hazard Mitigation

The following diagrams illustrate a standard workflow for handling flammable liquids and the

interrelation of hazards associated with 2-Methyltetrahydropyran.
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Caption: General workflow for safely handling 2-Methyltetrahydropyran.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b156201?utm_src=pdf-body-img
https://www.benchchem.com/product/b156201?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156201?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

2-Methyltetrahydropyran Hazards
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Caption: Relationship between hazards for 2-Methyltetrahydropyran.

Experimental Protocol: Safe Handling and
Dispensing

This protocol outlines the essential steps for safely handling 2-Methyltetrahydropyran in a
laboratory setting.

6.1 Risk Assessment and Preparation

o Conduct a thorough risk assessment for the planned experiment, identifying potential
hazards.[7]

* Review the Safety Data Sheet (SDS) for 2-Methyltetrahydropyran.
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o Ensure all necessary materials, including the chemical, solvents, glassware, and designated
hazardous waste containers, are readily available.[7]

» Verify that a chemical safety shower and eyewash station are accessible and operational.[8]
6.2 Engineering Controls and Personal Protective Equipment (PPE)

» All handling and dispensing of 2-Methyltetrahydropyran must occur within a certified
chemical fume hood to minimize vapor inhalation.[7][9]

o Wear appropriate PPE, including:

o Eye Protection: Chemical safety goggles with side shields or a full-face shield.[7] Standard
safety glasses are insufficient.[7]

o Hand Protection: Chemical-resistant gloves (e.g., Viton™, Butyl rubber).[7] Always inspect
gloves for integrity before use.[7]

o Body Protection: A chemical-resistant laboratory coat, fully buttoned.[7][9]
6.3 Dispensing and Handling

e Ensure all equipment is free from ignition sources. Use non-sparking tools and explosion-
proof equipment where necessary.[5][6]

e Ground and bond the container and receiving equipment to prevent static electricity
discharge during transfer.[5][6]

» Dispense the chemical carefully to avoid splashes and the generation of aerosols.[7]
o Keep the container tightly sealed when not in use.[1][9]

e Avoid contact with incompatible substances, such as strong oxidizing agents.[9]

6.4 Storage

o Store 2-Methyltetrahydropyran in a cool, dry, and well-ventilated area designated for
flammable liquids.[1][9] Recommended storage is in a refrigerator at 2-8°C.[3]
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o Keep containers away from heat, sparks, open flames, and other ignition sources.[9]

o Ensure containers are kept tightly closed to prevent leakage and potential peroxide
formation, a common hazard with ethers.[1][6]

Emergency Procedures
7.1 Spill Management

» Small Spills: Evacuate the immediate area. Absorb the spill with an inert material like sand or
vermiculite.[7] Place the contaminated material into a sealed, labeled container for
hazardous waste disposal.[7]

o Large Spills: Evacuate the laboratory and follow the institution's emergency procedures.[7]
Alert the appropriate emergency response team.

7.2 First Aid

« If Inhaled: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.[10]

e Following Skin Contact: Immediately remove contaminated clothing. Wash the affected area
with soap and plenty of water. Consult a doctor.[10]

o Following Eye Contact: Rinse cautiously with pure water for at least 15 minutes, holding the
eyelids open. Seek immediate medical attention.[10]

» Following Ingestion: Rinse the mouth with water. Do not induce vomiting. Never give
anything by mouth to an unconscious person and seek immediate medical attention.[10]

7.3 Waste Disposal

o Dispose of waste containing 2-Methyltetrahydropyran in a designated, sealed, and
properly labeled hazardous waste container.[7]

» Do not mix with non-halogenated waste streams.[7] Store waste containers in a designated
satellite accumulation area before collection by environmental health and safety personnel.

[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methyltetrahydropyran]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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